Cas no 19156-54-8 (4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid)

• Product Name: 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid
• CAS No: 19156-54-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD00652575
• CID: 176662
• PubChem ID: 329766844
• Update Time: 2025-06-08

4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic acid
• 4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID
• Benzo[b]thiophene-3-carboxylicacid, 4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid(SALTDATA: FREE)
• 4,5,6,7-Tetrahydrobenzothiophene-3-carboxylic acid
• 4,5,6,7-Tetrahydro-ben[B]thiophene-3-carboxylic acid
• 2-broMo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-
• SR-01000398788-1
• F16832
• 3(2H)-Isoquinolinone, 1,4-dihydro-1-thioxo-
• DTXSID80354275
• 19156-54-8
• HMS1695K03
• FT-0678479
• MFCD00652575
• AKOS000121736
• BB 0221292
• SCHEMBL1121822
• TUZZQEHPGHKGRJ-UHFFFAOYSA-N
• Z56974769
• A852966
• EN300-00863
• EU-0067957
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylic acid, AldrichCPR
• Not available;4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylic Acid
• BS-13584
• CS-0060794
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylicacid
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylic acid, 97%
• SR-01000398788
• SY014247
• STK414922
• AG-690/10485014
• BBL015147
• AG-455/02688033
• ALBB-000921
• DA-08749
• 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid

• MDL： MFCD00652575
• Inchi： 1S/C9H10O2S/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h5H,1-4H2,(H,10,11)
• InChI Key： TUZZQEHPGHKGRJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.317
• Melting Point: 179-184 °C
• Boiling Point: 350.5 ℃ at 760 mmHg
• Flash Point: 165.8°C
• Refractive Index: 1.616
• PSA: 65.54000
• LogP: 2.32510

4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid

4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid (CAS No. 19156-54-8): An Overview of Its Structure, Properties, and Applications in Modern Research

4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid (CAS No. 19156-54-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiophenes, which are characterized by their unique heterocyclic structure consisting of a benzene ring fused to a thiophene ring. The presence of the carboxylic acid functional group at the 3-position imparts additional reactivity and functionality to the molecule, making it a valuable building block in various synthetic pathways.

The chemical structure of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid can be represented as C₁₀H₁₀O₂S. The compound is known for its high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it an attractive candidate for use in both academic research and industrial applications.

In recent years, 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid has been extensively studied for its potential therapeutic applications. One notable area of research is its use as a scaffold for the development of novel anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are crucial targets for anti-inflammatory drugs.

Beyond its pharmaceutical applications, 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid has also found utility in materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers at the University of California have explored the use of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid-based polymers as active layers in organic solar cells. These polymers exhibit excellent charge transport properties and have shown promising performance in converting sunlight into electrical energy.

The synthesis of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid can be achieved through various routes. One common method involves the cyclization of 2-(2-bromobenzylthio)acetic acid followed by hydrogenation to reduce the double bonds. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic accessibility, 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid is also known for its excellent compatibility with various functional groups. This property allows chemists to introduce a wide range of substituents at different positions on the molecule, thereby fine-tuning its physical and chemical properties for specific applications. For example, introducing electron-withdrawing groups at the 2-position can enhance the compound's electronic properties and improve its performance in organic electronic devices.

The safety profile of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid has been extensively evaluated in both in vitro and in vivo studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses and exhibits low toxicity. However, as with any chemical compound used in pharmaceutical or industrial settings, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 4,5,6,7-Tetrahydro-1-benzothiophene-3-carboxylic Acid (CAS No. 19156-54-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and functional versatility make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications of this compound, its importance in modern scientific endeavors is likely to grow even further.